Cas no 942884-05-1 (1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 942884-05-1
• MF: C₂₈H₂₉N₃O₂
• MW: 439.548766851425
• CID: 5429473
• PubChem ID: 17003160
• Update Time: 2025-10-30

1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• STL300672
• 1-(2,6-dimethylphenyl)-4-[1-[2-(2-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS000271949
• 1-(2,6-dimethylphenyl)-4-{1-[2-(2-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 942884-05-1
• F3363-2479
• AKOS016040589
• 1-(2,6-dimethylphenyl)-4-{1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-(2,6-dimethylphenyl)-4-(1-(2-(o-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2,6-Dimethylphenyl)-4-[1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazol-2-yl]-2-pyrrolidinone
• 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C28H29N3O2/c1-19-9-4-7-14-25(19)33-16-15-30-24-13-6-5-12-23(24)29-28(30)22-17-26(32)31(18-22)27-20(2)10-8-11-21(27)3/h4-14,22H,15-18H2,1-3H3
• InChI Key： INDLABONRCQYKS-UHFFFAOYSA-N
• SMILES： N1(C2=C(C)C=CC=C2C)CC(C2N(CCOC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 439.22597718g/mol
• Monoisotopic Mass: 439.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 721.3±60.0 °C(Predicted)
• pka: 4.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 942884-05-1)

The compound 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS No. 942884-05-1, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its unique molecular architecture, featuring a benzodiazole core linked to a pyrrolidin-2-one moiety, has garnered attention for its versatile chemical properties. Researchers are increasingly exploring its role in drug discovery, particularly in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule modulators like 942884-05-1 has surged due to their ability to interact with specific biological targets. This compound’s structure-activity relationship (SAR) is under investigation for optimizing bioavailability and binding affinity, critical factors in pharmacokinetics. Notably, its lipophilic and electron-rich regions make it a candidate for blood-brain barrier penetration, a hot topic in CNS drug development.

From a synthetic chemistry perspective, CAS No. 942884-05-1 exemplifies advancements in multi-step organic synthesis. The incorporation of a 2-methylphenoxyethyl side chain enhances its steric stability, while the dimethylphenyl group contributes to π-stacking interactions. Such design principles resonate with the growing interest in fragment-based drug design (FBDD) and scaffold hopping strategies, frequently searched terms in cheminformatics databases.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are evaluating sustainable synthesis routes for 942884-05-1, minimizing hazardous byproducts—a priority in pharmaceutical manufacturing. This aligns with global initiatives like the EPA’s Safer Choice Program, reflecting the industry’s shift toward eco-friendly methodologies.

Analytical characterization of 1-(2,6-dimethylphenyl)-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one employs techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural integrity. These methods are pivotal for quality control in API production, addressing frequent queries about batch-to-batch consistency in drug formulation.

In material science, the compound’s aromatic stacking behavior is explored for organic electronics, including OLEDs and photovoltaic cells. Its electron-donating and charge-transport properties are compared to state-of-the-art materials like spiro-OMeTAD, a trending subject in renewable energy forums.

Future research directions for CAS No. 942884-05-1 may include computational modeling to predict ADMET profiles and polypharmacology effects. Such studies address common search queries about in silico drug design and AI-driven chemistry, highlighting the intersection of big data and molecular innovation.